Cas no 535969-40-5 (5-Isopropyl-6,6a-dihydro-1aH-indeno[1,2-b]oxirene)

• Product Name: 5-Isopropyl-6,6a-dihydro-1aH-indeno[1,2-b]oxirene
• CAS No: 535969-40-5
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 938803
• Update Time: 2023-08-02

5-Isopropyl-6,6a-dihydro-1aH-indeno[1,2-b]oxirene Chemical and Physical Properties

Names and Identifiers

• 6H-Indeno[1,2-b]oxirene,1a,6a-dihydro-5-(1-methylethyl)-(9CI)
• 5-Isopropyl-6,6a-dihydro-1aH-indeno[1,2-b]oxirene

• Inchi： 1S/C12H14O/c1-7(2)8-4-3-5-9-10(8)6-11-12(9)13-11/h3-5,7,11-12H,6H2,1-2H3
• InChI Key： CXUXDHFEPQOXTL-UHFFFAOYSA-N
• SMILES： O1C2C3C=CC=C(C(C)C)C=3CC12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 211
• Topological Polar Surface Area: 12.5